Sodium oxide

Specification

• CAS No.: 1313-59-3
• Molecular Formula: Na2O
• Molecular Weight: 61.979 g/mol
• IUPAC Name: disodium;oxygen(2-)
• Standard InChI: InChI=1S/2Na.O/q2*+1;-2
• Standard InChI Key: KKCBUQHMOMHUOY-UHFFFAOYSA-N
• SMILES: [O-2].[Na+].[Na+]
• Canonical SMILES: [O-2].[Na+].[Na+]
• Melting Point: 1275 °C (sublimes)

Introduction

Structure and Chemical Properties

Molecular Structure

Sodium oxide molecules consist of two sodium cations and one oxygen anion, featuring two sodium-oxygen ionic bonds. This arrangement results in a distinctive antifluorite crystal structure, where each sodium atom is coordinated with 4 oxygen atoms while each oxygen atom is coordinated with 8 sodium atoms. This structural arrangement contributes to the compound's stability and determines many of its characteristic properties.

Chemical Data and Physical Properties

Sodium oxide exhibits well-defined physical and chemical properties that are crucial to understanding its behavior in various applications. The following tables summarize these key characteristics:

Table 1: Chemical Data of Sodium Oxide

Property	Value
Chemical Formula	Na₂O
Molecular Weight/Molar Mass	61.9789 g/mol
Density	2.27 g/cm³
Boiling Point	1,950 °C (3,542 °F)
Melting Point	1,132 °C (2,070 °F)
Heat Capacity	72.95 J/(mol·K)

Table 2: Physical Properties of Sodium Oxide

Property	Characteristic
Appearance	White solid / Yellow crystalline solid
Odor	Odorless
Covalently-Bonded Unit	3
Hydrogen Bond Acceptor	1
Solubility	Reacts violently with water and ethanol

It is worth noting that while source describes sodium oxide as a white solid, source characterizes it as a yellow crystalline solid. This discrepancy might be attributed to differences in purity levels or specific crystalline forms of the compound.

Chemical Reactivity

Sodium oxide demonstrates significant reactivity with several substances:

Applications and Uses

Sodium oxide serves various industrial applications owing to its unique properties:

Glass and Ceramics Manufacturing

The compound plays a crucial role in glass and ceramics production. In glass manufacturing, sodium oxide acts as a flux, lowering the melting temperature of silica and improving the workability of the glass. It contributes to the elasticity and durability of the final glass product through the formation of silicates.

Glazing Applications

In ceramics, sodium oxide functions as an active flux in glazes, producing notable color responses when combined with metal oxides. For example, it generates blue hues when used with copper oxide and purple tones when combined with cobalt and manganese oxides.

Industrial Applications

Additional applications include:

• Production of adsorbents and absorbent polymers

• Manufacturing of chemical intermediates

• Use as a deflocculant in various industrial processes

• Applications in optics due to its stability and properties

Research Developments

Sodium Oxide Decomposition Studies

Recent research has explored the thermal decomposition of sodium oxide for potential use in water-splitting cycles. A 2021 study investigated the decomposition of Na₂O to generate Na₂O₂ and Na at lower temperatures as part of a sodium redox thermochemical water splitting cycle. This cycle consists of three reactions:

• Hydrogen generation by reaction between NaOH and Na

• Sodium metal separation through thermal decomposition of Na₂O to form Na₂O₂

• Oxygen generation through the hydrolysis of Na₂O₂

The challenging aspect of this cycle is the decomposition of sodium oxide due to its high thermodynamic stability. Researchers have found that controlling the partial pressure of Na vapor can shift the thermodynamic equilibrium, enabling Na generation at temperatures below 500°C.

Corrosion Resistance Materials

A significant challenge in working with sodium oxide is its corrosive nature. Research has identified titanium alloys as materials with exceptional resistance to corrosion by Na₂O. The Ti alloy forms a thin, stable, and uniform oxide layer on its surface, which prevents reactions between the metal and sodium oxide. The presence of nickel and molybdenum in the alloy enhances the stability of this protective oxide layer and improves corrosion resistance properties.